![molecular formula C5H5ClIN3 B1434189 3-chloro-5-iodo-N-methylpyrazin-2-amine CAS No. 1704064-40-3](/img/structure/B1434189.png)
3-chloro-5-iodo-N-methylpyrazin-2-amine
Overview
Description
3-Chloro-5-iodo-N-methylpyrazin-2-amine (CI-MPA) is an organic compound with a wide range of applications in scientific research. This compound is a derivative of the pyrazine family and is used in various studies related to biochemistry, physiology and medical research. CI-MPA has been used in both in vitro and in vivo studies to investigate the mechanisms of action and biochemical and physiological effects of various compounds. Additionally, CI-MPA has been used in laboratory experiments to investigate the structure and function of various proteins, enzymes and other biological molecules. In
Scientific Research Applications
Homogeneous Catalytic Aminocarbonylation
Research by Takács et al. (2007) explored the use of palladium-catalysed aminocarbonylation of iodopyrazine to synthesize N-substituted nicotinamides and 3-pyridyl-glyoxylamides, highlighting the potential of 3-chloro-5-iodo-N-methylpyrazin-2-amine in facilitating complex organic synthesis processes (Takács, Jakab, Petz, & Kollár, 2007).
Nucleophilic Substitution Reactions
Eid and Lewis (1983) demonstrated the displacement reactions of chloro-phenylazopyrazoles with primary amines, yielding amines, disulfides, and triazoles, suggesting the utility of chloro-iodopyrazine derivatives in generating diverse organic compounds (Eid & Lewis, 1983).
Free Radical Chlorination
Rubina et al. (1989) reported on the free radical chlorination of methyl derivatives of pyrazine, including methylpyrazine, leading to dichloromethylpyrazine. This research points towards the relevance of chloro-iodopyrazine derivatives in halogenation reactions for synthesizing chlorinated organic molecules (Rubina, Iovel', Gol'dberg, & Shimanskaya, 1989).
Synthesis and Biological Activity
Lu Jiu-fu et al. (2015) synthesized a compound using chlorination and aminisation from pyrazolo[1,5-a]pyrimidine-5,7-diol, highlighting the role of chloro-iodopyrazine derivatives in the creation of compounds with moderate anticancer activity (Lu Jiu-fu et al., 2015).
Rearrangements and Aminations
Pieterse and Hertog (2010) studied the rearrangements during aminations of halopyridines, potentially involving pyridyne intermediates, showcasing the flexibility of chloro-iodopyrazine derivatives in chemical transformations (Pieterse & Hertog, 2010).
properties
IUPAC Name |
3-chloro-5-iodo-N-methylpyrazin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClIN3/c1-8-5-4(6)10-3(7)2-9-5/h2H,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWGWECWOJJJCPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=C(N=C1Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClIN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501269941 | |
Record name | 2-Pyrazinamine, 3-chloro-5-iodo-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501269941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-5-iodo-N-methylpyrazin-2-amine | |
CAS RN |
1704064-40-3 | |
Record name | 2-Pyrazinamine, 3-chloro-5-iodo-N-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704064-40-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyrazinamine, 3-chloro-5-iodo-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501269941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.